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Introduction to the Enduracidin Gene Cluster
Enduracidin is a potent lipopeptide antibiotic effective against a range of Gram-positive

bacteria. Its biosynthesis is orchestrated by a large 84 kb gene cluster found in Streptomyces

fungicidicus. This cluster is comprised of 25 Open Reading Frames (ORFs) that encode the

enzymatic machinery necessary for the antibiotic's complex structure, including non-ribosomal

peptide synthetases (NRPS), enzymes for the synthesis of non-proteinogenic amino acids, and

regulatory proteins.[1][2][3] The core of the enduracidin molecule is a 17-amino acid peptide

assembled by a multi-modular NRPS system encoded by the endA, endB, endC, and endD

genes.[1][3][4][5] Understanding the function and regulation of this gene cluster is paramount

for the rational design of novel enduracidin analogs and for the development of high-titer

production strains.

The Enduracidin Biosynthetic Gene Cluster: ORF
Annotation
The 25 ORFs within the enduracidin gene cluster have been annotated with putative functions

based on homology to known proteins. These functions range from the core peptide synthesis

to tailoring reactions and regulation.
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ORF Name Putative Function

orf22 SARP family transcriptional activator

orf23 Acyl-CoA synthetase

orf24 Acyl carrier protein

orf25 Beta-ketoacyl synthase

orf26 Enoyl-CoA hydratase/isomerase

orf27 3-hydroxyacyl-CoA dehydrogenase

orf28 Acyl-CoA dehydrogenase

orf29 Thioesterase

orf30 ABC transporter ATP-binding protein

orf31 ABC transporter permease

orf32 4-hydroxyphenylglycine biosynthesis

orf33 4-hydroxyphenylglycine biosynthesis

orf34 4-hydroxyphenylglycine biosynthesis

orf35 Enduracididine biosynthesis

endA Non-ribosomal peptide synthetase

endB Non-ribosomal peptide synthetase

endC Non-ribosomal peptide synthetase

orf39 Thioesterase

endD Non-ribosomal peptide synthetase

orf41
Two-component system, response regulator

(repressor)

orf42
Two-component system, histidine kinase

(activator)

orf43 MbtH-like protein
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orf44 Oxidoreductase

orf45 Cytochrome P450

orf46 Transporter

Regulation of the Enduracidin Gene Cluster
The production of enduracidin is tightly regulated at the transcriptional level by a network of

both positive and negative control elements encoded within the gene cluster. Key players in

this regulatory cascade include a Streptomyces antibiotic regulatory protein (SARP) family

activator and a two-component signal transduction system.

The SARP-family Positive Regulator: Orf22
orf22 encodes a protein belonging to the well-characterized SARP family of transcriptional

activators, which are known to be crucial for the onset of secondary metabolite production in

Streptomyces. Overexpression of orf22 has been shown to significantly increase the production

of enduracidin, indicating its role as a positive regulator. It is hypothesized that Orf22 binds to

specific promoter regions within the enduracidin gene cluster, thereby recruiting RNA

polymerase and activating the transcription of the biosynthetic genes.

The Two-Component System: Orf41 and Orf42
A classic two-component system, composed of a sensor histidine kinase (Orf42) and a

response regulator (Orf41), plays a critical role in fine-tuning enduracidin biosynthesis.

Orf42 (Activator): As a sensor kinase, Orf42 is presumed to respond to specific intracellular

or environmental signals. Upon activation, it autophosphorylates and subsequently transfers

the phosphate group to its cognate response regulator, Orf41. Overexpression of orf42 leads

to a significant increase in enduracidin production, suggesting its primary role is to activate

the biosynthetic pathway.

Orf41 (Repressor): Orf41 acts as a transcriptional repressor. In its unphosphorylated state, it

likely binds to operator regions of biosynthetic genes, blocking their transcription.

Phosphorylation by Orf42 is thought to cause a conformational change in Orf41, leading to

its dissociation from the DNA and thus de-repression of the biosynthetic genes. This is
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supported by the observation that inactivation of orf41 also leads to increased enduracidin
production.

The interplay between Orf22, Orf41, and Orf42 creates a sophisticated regulatory switch that

allows S. fungicidicus to control the energetically expensive process of enduracidin production

in response to specific developmental and environmental cues.
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Positive Regulation

Negative Regulation
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Design Phase

Plasmid Construction

Conjugation and Selection

Verification

1. Design gRNA targeting the gene of interest

2. Design homology arms flanking the target gene

3. Assemble the CRISPR/Cas9 plasmid containing Cas9, gRNA, and homology arms

4. Transform the plasmid into E. coli for propagation

5. Conjugate the plasmid from E. coli into S. fungicidicus

6. Select for exconjugants containing the integrated plasmid

7. Screen for double-crossover events by PCR

8. Sequence the PCR product to confirm gene deletion
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Cloning

Transformation and Integration

Verification

1. Amplify the gene of interest by PCR

2. Clone the PCR product into pSET152ermE*

3. Transform the ligation product into E. coli

4. Conjugate the plasmid into S. fungicidicus

5. Select for apramycin-resistant exconjugants

6. Confirm plasmid integration by PCR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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